Cas no 2639449-23-1 (tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate
• CAS No: 2639449-23-1
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 5643678
• PubChem ID: 165901378
• Update Time: 2025-05-21

tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27782298
• tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate
• 2639449-23-1

• Inchi： 1S/C15H29NO3/c1-11-8-7-9-12(11)16(10-15(5,6)18)13(17)19-14(2,3)4/h11-12,18H,7-10H2,1-6H3
• InChI Key： HSIQXGUJVYPYJD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC(C)(C)O)C1CCCC1C)=O

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate

Comprehensive Guide to tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate (CAS 2639449-23-1)

The chemical compound tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate (CAS 2639449-23-1) represents an important intermediate in modern organic synthesis and pharmaceutical research. This carbamate derivative features a unique molecular architecture combining a tert-butyl carbamate group with both 2-hydroxy-2-methylpropyl and 2-methylcyclopentyl substituents, making it particularly valuable for drug discovery programs targeting neurological and inflammatory conditions.

With growing interest in small molecule therapeutics and drug discovery intermediates, compounds like tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate have gained significant attention in pharmaceutical R&D. Researchers frequently search for information about its synthetic applications, physicochemical properties, and potential as a building block for more complex molecules. The presence of both hydroxy and carbamate functional groups in its structure offers multiple points for chemical modification, explaining its popularity in medicinal chemistry.

The tert-butyl protecting group in this compound provides excellent stability during synthetic transformations while remaining cleavable under mild acidic conditions. This characteristic makes CAS 2639449-23-1 particularly useful in multi-step synthesis where temporary protection of reactive sites is required. Recent literature indicates growing applications in the development of protein kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, aligning with current trends in targeted drug development.

From a physicochemical perspective, tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and THF. Its molecular weight and logP value make it suitable for various formulation approaches, a frequent consideration in pharmaceutical development queries. The compound's stability profile under different storage conditions is another common search topic among researchers.

In the context of green chemistry and sustainable synthesis, which represent major current research trends, this compound's potential for atom-efficient transformations has drawn interest. The presence of both hydrogen bond donor and acceptor sites in its structure enables participation in various molecular recognition processes, making it valuable for developing supramolecular architectures - a hot topic in materials science research.

The pharmaceutical industry's growing focus on central nervous system (CNS) drugs has increased demand for specialized intermediates like tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate. Its structural features are particularly relevant for compounds targeting neurodegenerative diseases and chronic pain management, addressing some of today's most pressing healthcare challenges. This connection to current medical needs explains the compound's rising popularity in research literature and patent applications.

Quality control of CAS 2639449-23-1 typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR characterization - all common search terms among quality assurance professionals. The compound's spectroscopic fingerprints and chromatographic behavior are well-documented in technical literature, providing valuable references for researchers working with this material.

From a supply chain perspective, tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate is available through specialized chemical suppliers with various packaging options and bulk quantities, addressing another frequent query from industrial researchers. The compound's stability during transport and long-term storage requirements are practical considerations often searched by procurement specialists.

Recent advances in continuous flow chemistry have opened new possibilities for the efficient production of intermediates like CAS 2639449-23-1. This connection to process intensification techniques - a major trend in chemical manufacturing - makes the compound relevant to discussions about scalable synthesis and industrial production optimization.

In academic research, tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate has found applications in developing novel catalytic systems and studying stereoelectronic effects in organic molecules. These fundamental research applications contribute to its ongoing importance in chemical education and theoretical studies, answering frequent queries from chemistry students and educators.

The compound's role in combinatorial chemistry and high-throughput screening platforms represents another area of growing interest, particularly in pharmaceutical companies pursuing drug discovery acceleration. This application aligns with current industry demands for faster, more efficient R&D processes, making it a relevant topic in contemporary chemical literature.

As regulatory requirements for pharmaceutical impurities become increasingly stringent, the analytical characterization of intermediates like tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate has gained importance. Researchers frequently search for information about related substances, degradation products, and stability-indicating methods for this compound.

Looking toward future applications, the unique structural features of CAS 2639449-23-1 suggest potential in emerging areas like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. These cutting-edge therapeutic approaches represent one of the most exciting current trends in drug discovery, further enhancing the compound's relevance to contemporary research.

In summary, tert-butyl N-(2-hydroxy-2-methylpropyl)-N-(2-methylcyclopentyl)carbamate (CAS 2639449-23-1) stands as a versatile and valuable intermediate with wide-ranging applications in pharmaceutical research and organic synthesis. Its combination of structural features, synthetic utility, and relevance to current drug discovery trends ensures its continued importance in chemical research and development.